tert-Butyl 4-((benzyloxycarbonylamino)methyl)-3,3-difluoropiperidine-1-carboxylate
Overview
Description
This compound is a chemical with the molecular formula C19H28N2O4 and a molecular weight of 348.44 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound includes a tert-butyl group, a benzyloxy carbonyl group, a methyl group, and a piperidine ring . The exact structure can be determined using techniques such as NMR spectroscopy .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 348.44 . More specific physical and chemical properties such as melting point, boiling point, and solubility would need to be determined experimentally.Scientific Research Applications
1. Specific Scientific Field The specific scientific field is Organic Synthesis .
3. Detailed Description of the Methods of Application or Experimental Procedures The researchers prepared a series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs). These were used as the starting materials in dipeptide synthesis with commonly used coupling reagents . The distinctive coupling reagent N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of base, giving the dipeptides in satisfactory yields in 15 minutes .
Synthesis of Biologically Active Natural Products
- Specific Scientific Field : Organic Chemistry .
- Comprehensive and Detailed Summary of the Application : The compound “tert-Butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl (dimethyl)silyl]oxy}-1H-indole-1-carboxylate” has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole . This compound is a potential precursor to biologically active natural products like Indiacen A and Indiacen B .
- Detailed Description of the Methods of Application or Experimental Procedures : The synthesis started from commercially available 4-bromo-1H-indole. The intermediate products involved in this scheme are useful for the synthesis of natural prenyl indole derivatives .
- Thorough Summary of the Results or Outcomes Obtained : The researchers were able to successfully synthesize the target compound with a good yield and selectivity .
Dispersion and Soap-Free Emulsion Polymerization
- Specific Scientific Field : Polymer Chemistry .
- Comprehensive and Detailed Summary of the Application : The compound “tert-butyl acrylate” is used in dispersion and soap-free emulsion polymerization .
- Detailed Description of the Methods of Application or Experimental Procedures : The polymerization is mediated by cobalt porphyrin .
- Thorough Summary of the Results or Outcomes Obtained : The process results in polymers with the living character and controlled particle size .
Synthesis of Biologically Active Natural Products
- Specific Scientific Field : Organic Chemistry .
- Comprehensive and Detailed Summary of the Application : The compound “tert-Butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl (dimethyl)silyl]oxy}-1H-indole-1-carboxylate” has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole . This compound is a potential precursor to biologically active natural products like Indiacen A and Indiacen B .
- Detailed Description of the Methods of Application or Experimental Procedures : The synthesis started from commercially available 4-bromo-1H-indole. The intermediate products involved in this scheme are useful for the synthesis of natural prenyl indole derivatives .
- Thorough Summary of the Results or Outcomes Obtained : The researchers were able to successfully synthesize the target compound with a good yield and selectivity .
Dispersion and Soap-Free Emulsion Polymerization
- Specific Scientific Field : Polymer Chemistry .
- Comprehensive and Detailed Summary of the Application : The compound “tert-butyl acrylate” is used in dispersion and soap-free emulsion polymerization .
- Detailed Description of the Methods of Application or Experimental Procedures : The polymerization is mediated by cobalt porphyrin .
- Thorough Summary of the Results or Outcomes Obtained : The process results in polymers with the living character and controlled particle size .
Future Directions
properties
IUPAC Name |
tert-butyl 3,3-difluoro-4-(phenylmethoxycarbonylaminomethyl)piperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26F2N2O4/c1-18(2,3)27-17(25)23-10-9-15(19(20,21)13-23)11-22-16(24)26-12-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,22,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIVHQVZLYZNATP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(C1)(F)F)CNC(=O)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26F2N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 4-((benzyloxycarbonylamino)methyl)-3,3-difluoropiperidine-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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